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Compound of Interest |

Compound Name: Chlorodiisopropylsilane
CAS No.: 2227-29-4
Cat. No.: B1588518
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of chlorodiisopropylsilane, a valuable reagent in organic synthesis, particularly in the
formation of silyl ethers and other silicon-containing compounds. This document details
established synthetic protocols, physical properties, and spectroscopic data essential for its
identification and utilization in research and development.

Synthesis of Chlorodiisopropylsilane

Chlorodiisopropylsilane is primarily synthesized via the Grignard reaction, involving the
reaction of a Grignard reagent with a silicon halide. An alternative industrial method involves
the direct reaction of elemental silicon with isopropyl chloride.

Grighard Reaction Method

The most common laboratory-scale synthesis involves the reaction of trichlorosilane with
isopropylmagnesium chloride.[1] This method allows for a controlled reaction to yield the
desired product.
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Reaction Scheme:
Experimental Protocol:

A detailed experimental protocol for this synthesis is outlined below, based on established
patent literature.[1]

Materials:

e Magnesium turnings

e 2-Chloropropane (Isopropyl chloride)
 Trichlorosilane

e Anhydrous Tetrahydrofuran (THF)

e Anhydrous n-hexane

e Nitrogen gas (for inert atmosphere)

Equipment:

Four-neck round-bottom flask

Mechanical stirrer

Thermometer

Reflux condenser

Constant-pressure dropping funnel
Procedure:
e Grignard Reagent Formation:

o Under a nitrogen atmosphere, charge the four-neck flask with magnesium turnings and a
portion of anhydrous THF.
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o Heat the mixture to 40-65 °C to initiate the reaction.

o Slowly add a solution of 2-chloropropane in anhydrous THF dropwise while maintaining
the temperature between 40-65 °C.

o After the addition is complete, continue stirring at 40-65 °C for 0.5-3.0 hours to ensure the
complete formation of isopropylmagnesium chloride.[1]

o Reaction with Trichlorosilane:
o Cool the Grignard reagent solution to a temperature between -30 °C and -10 °C.[1]

o Slowly add a solution of trichlorosilane in anhydrous n-hexane dropwise. This reaction is
highly exothermic, and a large amount of white precipitate (magnesium chloride) will form.
Careful temperature control is critical.[1]

o After the addition is complete, allow the reaction mixture to stir for an additional 0.5-3.0
hours.[1]

o Work-up and Purification:
o Perform suction filtration to remove the precipitated magnesium chloride.
o Wash the filter cake with n-hexane.
o Combine the filtrates and concentrate them to remove the majority of the solvent.

o The crude product is then purified by fractional distillation, collecting the fraction at 110-
140 °C to obtain chlorodiisopropylsilane.[1]

Quantitative Data for Grignard Synthesis:
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Parameter Value Reference
Reactants
Magnesium to 2-
) 1:1-2 [2]
Chloropropane Molar Ratio
Trichlorosilane to Magnesium
) 1:2-3 [2]
Molar Ratio
Reaction Conditions
Grignard Formation
40-65 °C [1][2]
Temperature
Reaction with Trichlorosilane
-30to -10 °C [1]
Temperature
Tetrahydrofuran (THF), n-
Solvent [11[2]
hexane
Product
Yield 50-75% [1][2]
Purity 95.0-99.0% [2]

Direct Reaction Method

An alternative synthesis route is the direct reaction of elemental silicon with a gaseous mixture

of isopropyl chloride and hydrogen chloride in the presence of a copper catalyst.[2][3] This

method is more suited for industrial-scale production.

Reaction Scheme:

This process typically yields a mixture of products, including isopropyldichlorosilane and

isopropyltrichlorosilane, requiring careful control of reaction conditions to maximize the yield of

the desired chlorodiisopropylsilane.[2][3]

Characterization of Chlorodiisopropylsilane
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The identity and purity of synthesized chlorodiisopropylsilane are confirmed through a
combination of physical property measurements and spectroscopic analysis.

Physical Properties

Property Value
Molecular Formula CeH1sCISi
Molecular Weight 150.72 g/mol
Boiling Point 137 °C

58-60 °C at 50 mmHg

Density 0.883 g/mL at 25 °C

Refractive Index n20/D 1.429

Spectroscopic Data

1. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of chlorodiisopropylsilane.

IH NMR: The proton NMR spectrum is expected to show signals corresponding to the isopropyl
protons and the silicon-hydride proton.

13C NMR: The carbon NMR spectrum will show distinct signals for the methine and methyl
carbons of the isopropyl groups.

Note: While specific chemical shift values from open literature are limited, spectral data for
chlorodiisopropylsilane is available in commercial databases such as SpectraBase.

2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. Key
characteristic absorption bands are expected for the Si-H and C-H bonds.

Note: Authentic IR spectra are referenced by chemical suppliers, and data is available in
databases like SpectraBase.
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3. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the compound. The mass spectrum of chlorodiisopropylsilane will show a molecular ion
peak and characteristic fragment ions resulting from the loss of isopropyl and chloride groups.

Key m/z Peaks:[4]
o Top Peak: 79

e 2nd Highest: 106
e 3rd Highest: 107

Visualizations
Synthesis Workflow
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Caption: Workflow for the synthesis of chlorodiisopropylsilane via the Grignard reaction.

Characterization Workflow
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Caption: Workflow for the characterization of chlorodiisopropylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Characterization of Chlorodiisopropylsilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588518/docs#an-in-depth-technical-guide-to-the-
synthesis-and-characterization-of-chlorodiisopropylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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